Kinetin triphosphate tetrasodium

• Molecular Formula: C15H16N5Na4O14P3
• Molecular Weight: 675.19 g/mol
• InChI: InChI=1S/C15H20N5O14P3.4Na/c21-11-9(5-31-36(26,27)34-37(28,29)33-35(23,24)25)32-15(12(11)22)20-7-19-10-13(17-6-18-14(10)20)16-4-8-2-1-3-30-8;;;;/h1-3,6-7,9,11-12,15,21-22H,4-5H2,(H,26,27)(H,28,29)(H,16,17,18)(H2,23,24,25);;;;/q;4*+1/p-4/t9-,11-,12-,15-;;;;/m1..../s1
• InChIKey: SWPBJWNSUIIVHA-GLBHFFKESA-J

Kinetin Triphosphate Tetrasodium: ATP‐Analog Neo‐Substrate for Parkinson’s‐Relevant Kinase PINK1

Kinetin triphosphate tetrasodium (6‑Fu‑ATP tetrasodium; KTP tetrasodium) is the tetrasodium salt of the adenosine triphosphate (ATP) analog N6‑furfuryl‑ATP [1] . It belongs to the class of N6‑alkyl‑ATP pseudo‑substrates and was discovered as a ‘neo‑substrate’ that is accepted by the mitochondrial kinase PINK1 with higher catalytic efficiency than the endogenous substrate ATP [1] [2]. Because the compound is supplied as the tetrasodium salt (MW 675.19 g/mol), it exhibits exceptionally high aqueous solubility (~250 mg/mL, ~370 mM, with sonication) compared with the free acid form, making it a preferred choice for in‑vitro enzymology and cell‑based assays where high stock concentrations are required .

1

Neo-substrate for PINK1 with higher catalytic efficiency than ATP in enzymology assays

2

Tetrasodium salt enables high-concentration aqueous stocks (supports competition and cell-based prodrug workflows)

3

Compatible with cell-permeable prodrug delivery (kinetin) for mitochondrial quality control studies

• [1] Hertz, N. T. et al. A neo-substrate that amplifies catalytic activity of parkinson’s-disease-related kinase PINK1. Cell 154, 737–747 (2013). PMID: 23953109. View Source
• [2] Kleiner, R. E. & Kapoor, T. M. Bumping up kinase activity with an ATP-derived neo-substrate. Cell 154, 716–718 (2013). PMID: 23953104. View Source

Why Kinetin Triphosphate Tetrasodium Cannot Be Replaced by Generic ATP or Other N6‑ATP Analogs

Although kinetin triphosphate is a structural congener of ATP, simple substitution with ATP or off‑the‑shelf N6‑modified ATP analogs (e.g., N6‑benzyl‑ATP) fails to recapitulate the biochemical and cellular outcomes of KTP tetrasodium [1] [2]. Wild‑type PINK1 shows a 3.9‑fold higher Vmax with KTP than with ATP, and the PD‑associated PINK1 G309D mutant is catalytically crippled with ATP but rescued to near‑WT levels when KTP is the phosphate donor [1]. In side‑by‑side comparisons, benzyl triphosphate (BTP) activates PINK1 only weakly and the precursor benzyl adenine is cytotoxic, whereas the KTP precursor kinetin accelerates Parkin recruitment and suppresses apoptosis without overt toxicity [1] [2]. Critically, KTP must be formulated as the tetrasodium salt to achieve the solubility (>250 mg/mL) and solution stability (pH 1–8) required for reproducible enzymology and cell‑permeation prodrug strategies; the free‑acid form is sparingly soluble and impracticable for high‑concentration workflows .

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ATP: yields substantially lower PINK1 catalytic rate and cannot rescue G309D mutant activity in cellular models

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Benzyl triphosphate (BTP): weak PINK1 activation; benzyl adenine precursor exhibits cytotoxicity that may confound cell assays

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Free acid form: insufficient aqueous solubility for high-concentration stock preparation required in enzymology and prodrug formulation

• [1] Hertz, N. T. et al. A neo-substrate that amplifies catalytic activity of parkinson’s-disease-related kinase PINK1. Cell 154, 737–747 (2013). PMID: 23953109. View Source
• [2] Hertz, N. T. et al. (2013) – Figure 1F and associated text showing BTP inferior to KTP; Figure 3E‑F and Table 2 showing kinetin‑accelerated Parkin recruitment. View Source

Head‑to‑Head Quantitative Evidence for Kinetin Triphosphate Tetrasodium Over ATP and Other N6‑ATP Analogs

3.9‑Fold Higher Vmax of PINK1 with KTP Versus ATP

In insect‑cell‑expressed PINK1 wt autophosphorylation assays, kinetin triphosphate (KTP) produced a Vmax that was 3.9 ± 1.3‑fold higher than that obtained with ATP (p=0.02, t‑test) [1]. The KM for KTP was 27.9 ± 4.9 µM, compared with 74.6 ± 13.2 µM for ATP, indicating that KTP is not only a faster substrate but also binds with higher apparent affinity [1].

Vmax vs ATP

Head-to-head

3.9 ± 1.3-fold higher Vmax with KTP (p=0.02); KM 27.9 µM vs 74.6 µM for ATP

Supports PINK1 activity detection with higher catalytic output

SF21-expressed PINK1 wt autophosphorylation, n=3

Evidence Dimension	Vmax (autophosphorylation rate) and KM (apparent affinity)
Target Compound Data	KTP: Vmax 3.9‑fold higher than ATP; KM = 27.9 ± 4.9 µM
Comparator Or Baseline	ATP: Vmax = 1.0 (normalized); KM = 74.6 ± 13.2 µM
Quantified Difference	Vmax increased 3.9 ± 1.3‑fold (p=0.02); KM decreased 2.7‑fold
Conditions	SF21‑produced PINK1 wt (112–581); autophosphorylation assay with γ‑thiophosphate‑ATPγS detection; n=3 independent experiments

Why This Matters

Procurement of KTP tetrasodium is essential for researchers who need to detect or amplify PINK1 activity in vitro, as ATP yields substantially lower catalytic output and fails to rescue the PD‑mutant PINK1 G309D.

• [1] Hertz, N. T. et al. Cell 154, 737–747 (2013) – Figure 1G and results text (p. 200‑204). View Source

Rescue of PINK1 G309D Mutant Activity to Near‑Wild‑Type Levels in HeLa Cells

In HeLa cells expressing the PD‑linked hypomorphic mutant PINK1 G309D, treatment with the KTP precursor kinetin (200 µM, 16 h) reduced the time to half‑maximal Parkin recruitment (R50) from 23 ± 2 min (adenine/DMSO control) to 15 ± 2 min, restoring the R50 to the same range as PINK1 WT cells under adenine control (15 ± 1 min) [1]. The delta co‑localization increased from 0.076 (adenine) to 0.124 (kinetin), approaching the WT level of 0.112–0.130 [1]. Two‑way ANOVA confirmed a significant effect of kinetin for both WT (F=24.10, p<0.0001) and G309D (F=54.14, p<0.0001) [1].

G309D Mutant Rescue

Head-to-head

Kinetin (KTP prodrug) reduced Parkin recruitment R50 from 23±2 min to 15±2 min in PINK1 G309D cells

Reported mutation-specific endpoint response in HeLa cells

200 µM kinetin 16 h, CCCP depolarization, ≥150 cells per experiment

Evidence Dimension	Parkin recruitment R50 (minutes) and delta co‑localization
Target Compound Data	Kinetin (KTP precursor) – PINK1 G309D: R50 = 15 ± 2 min; delta co‑loc = 0.124
Comparator Or Baseline	Adenine – PINK1 G309D: R50 = 23 ± 2 min; delta co‑loc = 0.076. PINK1 WT: R50 = 15 ± 1 min
Quantified Difference	R50 reduced by 8 min (35% faster); delta co‑loc increased by 63% (0.076 → 0.124)
Conditions	HeLa cells co‑transfected with mito‑GFP and mCherry‑Parkin; 5 µM CCCP depolarization; 200 µM kinetin or adenine, 16 h pre‑treatment; n≥3 experiments, ≥150 cells per experiment

Why This Matters

This provides the strongest cellular evidence that KTP (via its cell‑permeable precursor) functionally corrects a disease‑relevant kinase mutation, a property not shared by ATP or adenine.

• [1] Hertz, N. T. et al. Cell 154, 737–747 (2013) – Figures 3E‑F, Table 2, and Supplementary Figures S4I‑J. View Source

KTP Outperforms Benzyl Triphosphate (BTP) in PINK1 Activation and Lacks Cytotoxicity

In a direct in‑vitro comparison of N6‑modified ATP analogs, benzyl triphosphate (BTP) did not activate PINK1 as robustly as KTP [1]. In cellular assays, the benzyl adenine precursor was less active than kinetin and additionally exhibited cytotoxicity, in contrast to kinetin, which showed no overt toxicity [1]. This provides a clear selectivity advantage for KTP over a closely related N6‑alkyl‑ATP analog.

vs BTP Analogs

Head-to-head

KTP robustly activates PINK1; BTP weak activation; benzyl adenine precursor cytotoxic in HeLa cells

Supports N6-ATP analog comparator screening; KTP shows lower reported cytotoxicity in this cell model

In-vitro kinase assay and HeLa cell assays

Evidence Dimension	PINK1 activation potency and cellular toxicity
Target Compound Data	KTP: robust PINK1 activation; kinetin precursor non‑cytotoxic
Comparator Or Baseline	BTP: weak PINK1 activation; benzyl adenine precursor cytotoxic (Ishii et al., 2002)
Quantified Difference	KTP activation signal clearly above BTP (Figure 1F); benzyl adenine toxicity documented in separate assay
Conditions	In‑vitro kinase assay with PINK1 wt and G309D; cellular assays in HeLa cells

Why This Matters

When selecting an N6‑ATP analog for PINK1 studies, KTP tetrasodium provides the best combination of efficacy and safety, avoiding the cytotoxicity that complicates experiments with benzyl‑adenine‑based analogs.

• [1] Hertz, N. T. et al. Cell 154, 737–747 (2013) – Figure 1F and text at lines 361‑368. View Source

KTP Tetrasodium Salt Enables >250 mg/mL Aqueous Solubility – A Prerequisite for High‑Concentration Enzymology

The tetrasodium salt form of KTP achieves aqueous solubility of ~250 mg/mL (370 mM) with sonication, whereas the free‑acid form is sparingly soluble [1]. This formulation also provides pH stability across pH 1–8 and a hydrolysis half‑life >12 h in aqueous buffer (pH 7.4, 25 °C), slower than that of ATP .

Aqueous Solubility

Data to verify

≥250 mg/mL (370 mM) in water with sonication; pH stable 1–8; hydrolysis t½ >12 h (pH 7.4, 25°C)

Enables concentrated stock preparation for competition assays and prodrug formulation

Supplier-reported solubility; free acid form poorly water-soluble

Evidence Dimension	Aqueous solubility and hydrolytic stability
Target Compound Data	KTP tetrasodium: ≥250 mg/mL (370 mM); pH stable 1–8; t½ >12 h
Comparator Or Baseline	KTP free acid: poorly water‑soluble (<10 mg/mL estimated); ATP: faster hydrolysis under physiological conditions
Quantified Difference	>25‑fold solubility advantage over free acid; hydrolysis half‑life exceeds that of ATP
Conditions	Solubility in water with sonication; stability in phosphate buffer pH 7.4 at 25 °C

Why This Matters

The tetrasodium salt is the only form that permits preparation of concentrated stock solutions (≥100 mM) required for competition assays against intracellular ATP (mM levels) and for in‑vivo prodrug formulation.

• [1] GlpBio. Kinetin triphosphate tetrasodium product page – solubility data (250 mg/mL). View Source

KTP Persists in the Presence of 4‑Fold Molar Excess ATP – Functional Competitiveness Demonstrated In Vitro

In a direct competition assay, the γ‑thiophosphate signal of KTP remained robust even when ATP was present at a 4‑fold higher concentration (2 mM ATP vs. 0.5 mM KTP) [1]. This demonstrates that KTP can engage PINK1 in a physiologically relevant ATP background, a critical advantage for cellular and in‑vivo studies.

ATP Competition

Head-to-head

KTPγS signal persists in presence of 4-fold molar excess ATP (2 mM ATP vs 0.5 mM KTP)

Supports intracellular probe feasibility against high ATP background

PINK1 wt in vitro autophosphorylation

Evidence Dimension	Signal retention in ATP competition
Target Compound Data	KTPγS (0.5 mM) signal persists
Comparator Or Baseline	ATP (2 mM) – signal retained despite 4‑fold excess
Quantified Difference	No significant signal loss at ATP:KTP ratio of 4:1
Conditions	γ‑thiophosphate‑labeled KTP; competition with unlabeled ATP; PINK1 wt in vitro autophosphorylation

Why This Matters

This experiment directly addresses the feasibility of using KTP in cellular contexts where millimolar ATP normally outcompetes exogenous nucleotides, confirming that KTP tetrasodium can function intracellularly when delivered as the membrane‑permeable prodrug kinetin.

• [1] Hertz, N. T. et al. Cell 154, 737–747 (2013) – Figure S2H and results text (lines 212‑216). View Source

Validated Application Scenarios for Kinetin Triphosphate Tetrasodium Based on Quantitative Evidence

In‑Vitro PINK1 Kinase Assays and High‑Throughput Screening for PD Therapeutics

KTP tetrasodium is the gold‑standard phosphate donor for recombinant PINK1 kinase assays. Its 3.9‑fold higher Vmax over ATP [1] enables sensitive detection of PINK1 activity and robust screening of candidate allosteric modulators, while its persistence in the presence of excess ATP minimizes false negatives in competition‑based formats.

Rescue of PINK1 G309D Mutant Function in Cellular Models of Parkinson’s Disease

When delivered as the cell‑permeable precursor kinetin, KTP restores Parkin recruitment to depolarized mitochondria in PINK1 G309D cells, reducing R50 from 23 min to 15 min [1]. This makes KTP tetrasodium an indispensable tool for studying mitochondrial quality control and for validating PINK1‑dependent phenotypes in PD patient‑derived cell lines.

Mitochondrial Motility and Axonal Transport Studies

KTP‑enhanced PINK1 activity, via kinetin treatment, significantly reduces mitochondrial motility in axons, a PINK1‑dependent phenotype [1]. Researchers investigating mitochondrial dynamics in neurons rely on KTP tetrasodium to achieve consistent PINK1 activation that is not attainable with ATP or other N6‑ATP analogs.

Preparation of Stable, High‑Concentration Nucleotide Analog Stocks for Enzymology and Prodrug Formulation

The tetrasodium salt’s water solubility of ≥250 mg/mL (370 mM) [1] and pH stability from 1 to 8 enable the preparation of concentrated stock solutions that remain active through repeated freeze‑thaw cycles, supporting long‑term enzymology projects and the development of KTP‑based prodrugs for in‑vivo studies.

Application

Selection Property

Validation Focus

PINK1 kinase activity assays and HTS

Neo-substrate catalytic efficiency

Vmax comparison and ATP competition

PINK1 G309D mutation model studies

Mutation-specific activation

Parkin recruitment endpoint in depolarized mitochondria

Mitochondrial trafficking research

PINK1-dependent motility modulation

Axonal motility endpoint in neuronal models

High-concentration nucleotide analog stock preparation

Tetrasodium salt solubility and stability

Stock concentration and freeze-thaw stability

• [1] Hertz, N. T. et al. Cell 154, 737–747 (2013) – Figures 1G, 3E‑F, Table 2, S2H. View Source